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This document summarizes the mechanism and provides a detailed protocol for evaluating the effect of

Pemetrexed Disodium Heptahydrate (Pemetrexed) on mitochondrial membrane potential (ΔΨm) in Non-

Small-Cell Lung Cancer (NSCLC) PC9 cells (carrying an EGFR exon 19 deletion). The data demonstrates

that Pemetrexed induces intrinsic apoptosis by disrupting mitochondrial function [1].

Quantitative Data Summary of Pemetrexed Effects on
PC9 Cells

The following table summarizes key quantitative findings from the study after a 72-hour treatment with

Pemetrexed:

Parameter Measured Observation/Outcome Experimental Method

Cell Viability Concentration-dependent reduction WST-1 Cell Proliferation Assay

[1]

Cell Cycle Arrest Significant induction of G1 phase

arrest (dose-dependent)

Flow Cytometry [1]
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Parameter Measured Observation/Outcome Experimental Method

Apoptosis Induction Confirmed apoptosis Annexin V-FITC/PI staining &
TUNEL Assay [1]

Reactive Oxygen Species
(ROS)

Significant increase in intracellular
ROS levels

Flow Cytometry with ROS
detection dye [1]

Mitochondrial Membrane
Potential (MMP/ΔΨm)

Decrease in MMP JC-10 Assay & Flow
Cytometry [1]

Bcl-2 Family Protein
Expression

Decreased Bcl-2 (anti-apoptotic);
Increased Bax (pro-apoptotic)

Western Blotting [1]

Cytochrome c Release Release from mitochondria into cytosol Western Blotting of cytosolic &
mitochondrial fractions [1]

Caspase Activation Activation of caspase-9, caspase-3,
and caspase-8

Western Blotting [1]

PARP Cleavage Poly (ADP-ribose) polymerase
proteolysis

Western Blotting [1]

Detailed Experimental Protocol: JC-10 Mitochondrial
Membrane Potential Assay

This protocol is adapted from the methodology described by Mohiuddin and Kasahara (2021) [1].

1. Principle The JC-10 dye is a cationic, lipophilic fluorescent compound that accumulates in active

mitochondria based on the ΔΨm. In healthy cells with high ΔΨm, JC-10 forms aggregates in the

mitochondria that emit red fluorescence (~590 nm). In apoptotic cells, with diminished ΔΨm, JC-10 remains

in the cytoplasm as monomers that emit green fluorescence (~510 nm). The ratio of red to green fluorescence

indicates the overall health of the mitochondria [1].

2. Materials and Equipment

Cell Line: Human NSCLC PC9 cells (EGFR exon 19 deletion) [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://ar.iiarjournals.org/content/41/6/2963
https://www.smolecule.com/products/s548871?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Culture Medium: RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) [1].

Test Agent: Pemetrexed Disodium Heptahydrate (e.g., from FUJIFILM Wako Pure Chemical
Corporation) [1].

Key Reagent: JC-10 Mitochondrial Membrane Potential Assay Kit (e.g., ab112133 from Abcam) [1].
Equipment: Flow Cytometer (e.g., BD FACSCanto II), CO₂ incubator, centrifuge, fume hood, pipettes

[1].

3. Step-by-Step Procedure 1. Cell Seeding and Treatment: Seed PC9 cells in an appropriate culture vessel

(e.g., 12-well plate) at a density that will reach 70-80% confluence at the time of treatment. Incubate

overnight at 37°C in a 5% CO₂ atmosphere to allow cell attachment. 2. Drug Treatment: Prepare serial

dilutions of Pemetrexed in DMSO or culture medium, ensuring the final DMSO concentration is consistent

and non-cytotoxic (e.g., ≤0.1%). Treat the cells with the desired concentration range of Pemetrexed (based

on your IC₅₀ data) for 72 hours. Include a negative control (vehicle-only) and a positive control for apoptosis

induction (e.g., Staurosporine). 3. Cell Harvesting: After the 72-hour treatment, gently trypsinize the cells,

collect them in a centrifuge tube, and wash with PBS. 4. JC-10 Staining: Resuspend the cell pellet in 1X JC-

10 dye-loading solution (as per the manufacturer's instructions). Incubate for 30 minutes at room

temperature, protected from light. 5. Flow Cytometry Analysis: Centrifuge the cells to remove the excess

dye, wash once with PBS, and resuspend in an appropriate assay buffer. Analyze the cells immediately using

a flow cytometer. - Green Fluorescence (Monomer): Use FL1 channel (e.g., ~530 nm). - Red

Fluorescence (Aggregate): Use FL2 channel (e.g., ~585 nm). - Acquire data for at least 10,000 events per

sample.

4. Data Analysis - Calculate the ratio of red (aggregate) to green (monomer) fluorescence intensity for each

sample. - A decrease in the red/green fluorescence ratio in treated cells compared to the vehicle control

indicates a loss of MMP and induction of apoptosis. - Present data as mean ± standard deviation from at least

three independent experiments. Statistical significance can be determined using a Student's t-test or one-way

ANOVA.

Molecular Mechanism of Pemetrexed-Induced
Apoptosis

The diagram below illustrates the key molecular signaling pathways through which Pemetrexed triggers

apoptosis in PC9 cells, as identified in the study [1].
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Diagram 1: Signaling Pathways of Pemetrexed-Induced Apoptosis in PC9 Cells.

Application Notes for Researchers

Key Findings: This study confirms that Pemetrexed induces apoptosis in PC9 cells primarily through
the mitochondrial (intrinsic) pathway, initiated by ROS generation and DNA damage, leading to MMP

dissipation [1].
Broader Context: A supramolecular nanoparticle formulation of Pemetrexed (PEM-FFRGD) has also

been developed, which demonstrates enhanced cytotoxic activity and improved ability to decrease
mitochondrial energy metabolism in cancer cells compared to Pemetrexed alone [2]. This highlights

the potential of targeting mitochondrial function in novel drug delivery systems.
Protocol Flexibility: While this protocol uses flow cytometry for quantitative analysis, fluorescence

microscopy with the JC-10 dye can also be employed for qualitative, visual confirmation of MMP
changes.
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To cite this document: Smolecule. [Pemetrexed Disodium Heptahydrate Induces Apoptosis via

Mitochondrial Pathway in NSCLC]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548871#pemetrexed-disodium-heptahydrate-mitochondrial-

membrane-potential-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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